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Compound Focus: Lofendazam

CAS No.: 29176-29-2

Cat. No.: S533462

Benzodiazepines like Lofendazam exert their effects by binding to the GABAA receptor, a chloride ion
channel in the brain. Binding occurs at the interface between the o and y2 subunits [1]. The specific binding

affinity of a benzodiazepine drug is a primary determinant of its pharmacological activity [2].

One study provided a specific docking score for Lofendazam against the GABA-A receptor associated
protein (PDB: 1KJT). This score represents a computational prediction of binding affinity, where a more

negative value suggests stronger binding [3].

Dock Score (Against
Compound / Conformer (Ag

1KJT)
Lofendazam -4.7373 [3]
N1-benzoyl-7-bromo-4-methyl-1,5-benzodiazepine-2-one, conformer_C3 -5.0915 [3]

N1-(1,3,4-thiadiazol-2-yl amino acetyl)-7-chloro-4-methyl-1,5-benzodiazepine- -4.6532 [3]
2-one, Conformer_C2

Common Experimental Protocols for Binding Studies
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The search results highlight two standard experimental methods used to determine binding affinity and

functional activity for benzodiazepines, which would be relevant for any comparison study [1].

Study Setup

Prepare Cell System
(Express recombinant
GABAA receptors)

Method A Method B:
Radioligand Displacement Two-Electrode Voltage Clamp

Incubate with Measure GABA-induced
[3H]Flunitrazepam chloride current
and test compound with/without compound

Measure displaced
radioactivity

: Calculate potentiation
[Calculate ICSO/Klj [ e - ]

N\,

Analyze Binding Affinity

and Functional Activity

Click to download full resolution via product page

Need Custom Synthesis?

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6102643/
https://www.smolecule.com/products/s533462?utm_src=pdf-body-img
https://www.smolecule.com/products/s533462?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

I Email: info@smolecule.com or Request Quote Online.

References

1. Different Benzodiazepines Bind with Distinct ... [pmc.ncbi.nim.nih.gov]
2. relationship between binding affinity to the benzodiazepine ... [pubmed.ncbi.nim.nih.gov]
3. Molecular Modelling of 1H-Benzo [b] [1,5] Diazepine-2(3H) [hal.science]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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